Cas no 1807066-61-0 (2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile
• CAS No: 1807066-61-0
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4884892
• Update Time: 2025-10-12

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-7-6(8(11)12)3-5(1-2-14)9(13)15-7/h3,8H,1,4H2
• InChI Key： LSGNCRNGRXIOTM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(CC#N)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile (CAS No. 1807066-61-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a difluoromethyl group, and a fluorine atom, along with an acetonitrile moiety at the 5-position of the ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to modulate biological activities through various mechanisms. The presence of chlorine and fluorine atoms in this compound contributes to its lipophilicity and stability, which are critical for drug design. Moreover, the acetonitrile group at the 5-position enhances the compound's ability to participate in hydrogen bonding, a key interaction in many biochemical processes.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions, which have significantly improved yields and purity levels.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, recent research has demonstrated its utility in the development of antimicrobial agents and anticancer drugs. The chloromethyl group is known to enhance cytotoxicity against cancer cells, while the difluoromethyl group contributes to selectivity by modulating binding affinities with target proteins.

In addition to its role as an intermediate, this compound has also been investigated for its potential as a pesticide due to its ability to disrupt key enzymatic pathways in pests. Studies conducted under controlled laboratory conditions have shown that it exhibits potent activity against several agricultural pests without causing significant harm to non-target organisms.

The structural versatility of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile has also made it a valuable tool in academic research. Scientists have utilized this compound to study various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. These studies have not only advanced our understanding of organic chemistry but also paved the way for innovative applications in material science.

From an environmental perspective, researchers have conducted extensive evaluations to assess the ecological impact of this compound. Results indicate that it degrades relatively quickly under aerobic conditions, minimizing its persistence in natural ecosystems. However, further studies are needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile (CAS No. 1807066-61-0) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both industrial and academic settings.